5-Iodo-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-Iodo-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-one, also known as 5-iodo-6-methoxy-tetralone or IMT, is a cyclic ketone which is used in a variety of scientific research applications. It is an important intermediate used in the synthesis of many compounds, and is also used as a starting material in the production of pharmaceuticals and other products. IMT has been studied for its biochemical and physiological effects, and its potential for use in laboratory experiments.
Scientific Research Applications
Synthesis and Biological Applications
5-Iodo-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-one is a compound that has been explored in various scientific research contexts, particularly in the synthesis of biologically active compounds. For instance, a study detailed the synthesis of dopaminergic 5-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine from 2-naphthoic acid, highlighting its biological activity as a dopaminergic compound (Öztaşkın, Göksu, & SeÇen, 2011). Another research effort synthesized (2R)-2-Amino-8-methoxy-1,2,3,4-tetrahydronaphthalene, a precursor of the 5-hydroxytryptamine receptor agonist, using a chemoenzymatic protocol (Orsini, Sello, Travaini, & Gennaro, 2002).
Chemical Analysis and Properties
Detailed studies on 6-methoxy-1,2,3,4-tetrahydronaphthalene (a similar compound) have been conducted to understand its vibrational, electronic, and structural properties. A comprehensive analysis using techniques like FT-IR, FT-Raman, UV-VIS, and NMR spectroscopy provided insights into its molecular structure, conformational stability, and potential energy surface (Arivazhagan, Kavitha, & Subhasini, 2014).
Synthesis of Derivatives and Analogs
The compound has been used as an intermediate or reference structure in the synthesis of various derivatives and analogs with potential biological activities. For example, a study on the synthesis of 6-Iodo-1-tetralone, a derivative of tetrahydronaphthalene, discussed its importance as an intermediate for the synthesis of 5-HT6 receptor antagonists (Da-wei, 2013). Analogues of σ receptor ligand 1-cyclohexyl-4-[3-(5-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)propyl]piperazine (PB28) with reduced lipophilicity were designed for potential use as positron emission tomography radiotracers, highlighting the compound's relevance in diagnostic applications (Abate et al., 2011).
properties
IUPAC Name |
5-iodo-6-methoxy-3,4-dihydro-2H-naphthalen-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11IO2/c1-14-10-6-5-7-8(11(10)12)3-2-4-9(7)13/h5-6H,2-4H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADSKUECQOUAYQU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C2=C(C=C1)C(=O)CCC2)I |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11IO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Iodo-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-one | |
CAS RN |
436091-93-9 |
Source
|
Record name | 5-iodo-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.